molecular formula C5H4KNO3 B2623449 Potassium;2-(1,3-oxazol-5-yl)acetate CAS No. 2247102-72-1

Potassium;2-(1,3-oxazol-5-yl)acetate

Cat. No. B2623449
CAS RN: 2247102-72-1
M. Wt: 165.189
InChI Key: SZDXHONSBRUJIX-UHFFFAOYSA-M
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Description

Potassium 2-(1,3-oxazol-5-yl)acetate is an organic compound . It is a colorless, crystalline solid that is soluble in water, ethanol, and other polar solvents. The compound has a molecular weight of 165.19 .


Synthesis Analysis

The synthesis of oxazoline-based compounds, such as Potassium 2-(1,3-oxazol-5-yl)acetate, has been a subject of numerous studies . Various synthetic protocols have been developed based on the substrates involved, including amino alcohols, carboxylic acids, carbonyl compounds, and alkenes .


Molecular Structure Analysis

The molecular structure of Potassium 2-(1,3-oxazol-5-yl)acetate consists of a five-membered oxazoline ring with one nitrogen and one oxygen in its backbone . The InChI code for the compound is 1S/C5H5NO3.K/c7-5(8)1-4-2-6-3-9-4;/h2-3H,1H2,(H,7,8);/q;+1/p-1 .


Physical And Chemical Properties Analysis

Potassium 2-(1,3-oxazol-5-yl)acetate is a powder at room temperature . It has a molecular weight of 165.19 and is stored at a temperature of 4 degrees Celsius .

Mechanism of Action

The mechanism of action of Potassium 2-(1,3-oxazol-5-yl)acetate is not fully understood. It is believed that it acts as a modulator of various proteins involved in cell signaling pathways.

Safety and Hazards

The safety information available for Potassium 2-(1,3-oxazol-5-yl)acetate indicates that it is associated with some hazards. The compound has been assigned the GHS07 pictogram, and the associated hazard statements are H315, H319, and H335 . These statements correspond to skin irritation, eye irritation, and respiratory irritation, respectively .

Future Directions

There are several potential future directions for research on Potassium 2-(1,3-oxazol-5-yl)acetate. One potential direction is to further investigate the mechanism of action of this compound and how it interacts with various proteins involved in cell signaling pathways. Another area of interest could be the development of new synthetic protocols for the production of this and related compounds .

properties

IUPAC Name

potassium;2-(1,3-oxazol-5-yl)acetate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H5NO3.K/c7-5(8)1-4-2-6-3-9-4;/h2-3H,1H2,(H,7,8);/q;+1/p-1
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SZDXHONSBRUJIX-UHFFFAOYSA-M
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(OC=N1)CC(=O)[O-].[K+]
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H4KNO3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

165.19 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Potassium;2-(1,3-oxazol-5-yl)acetate

CAS RN

2247102-72-1
Record name potassium 2-(1,3-oxazol-5-yl)acetate
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